N-[(mesitylamino)carbonothioyl]-3-methylbenzamide

• IUPAC Name: 3-methyl-N-[(2,4,6-trimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H20N2OS/c1-11-6-5-7-15(10-11)17(21)20-18(22)19-16-13(3)8-12(2)9-14(16)4/h5-10H,1-4H3,(H2,19,20,21,22)
• InChI Key: VOWQEJCLMCCQGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=C(C=C(C=C2C)C)C
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds often involves the condensation of carboxylic acids with amines or diamines, as seen in the formation of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, which demonstrates a similar synthetic approach (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often confirmed by X-ray crystallography, showcasing the arrangement of atoms within the crystal lattice. For example, the study of N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide offers insights into the bond lengths and angles typical of these compounds (Al Mamari & Al Lawati, 2019).

Chemical Reactions and Properties

Benzamide compounds can undergo various chemical reactions, including cycloadditions and aminations, facilitated by catalysts like N-heterocyclic carbenes. These reactions are crucial for functionalizing the molecules and enhancing their properties (Chan & Scheidt, 2008).

Physical Properties Analysis

The physical properties of benzamide derivatives, including solubility, melting point, and crystal structure, are essential for their application in various fields. X-ray crystallography provides detailed information on the crystal systems and space groups (Karabulut et al., 2014).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and electronic characteristics, are pivotal for the compound's applications. Studies often utilize techniques like density functional theory (DFT) to analyze these properties and predict the behavior of the molecules under different conditions (Huang et al., 2020).